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Compound of Interest

Methyl 2-(5-methylfuran-2-
Compound Name:
yl)benzoate

Cat. No.: B071460

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: Physical Properties (Melting Point and Boiling Point) of Methyl 2-(5-methylfuran-2-
yl)benzoate

This technical guide addresses the inquiry regarding the physical properties, specifically the
melting and boiling points, of the compound "Methyl 2-(5-methylfuran-2-yl)benzoate."
Following a comprehensive search of chemical databases and the scientific literature, it has
been determined that the experimental data for the melting and boiling points of this specific
compound are not publicly available at this time. This suggests that the compound may be
novel or not extensively characterized.

In the absence of specific data, this guide provides detailed, standardized experimental
protocols for the determination of melting and boiling points. These methodologies are widely
accepted in the scientific community and are applicable for the characterization of new
chemical entities.

Quantitative Data

As of the date of this document, no experimentally determined melting or boiling point data for
Methyl 2-(5-methylfuran-2-yl)benzoate has been reported in the accessible scientific
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literature.

Table 1: Physical Properties of Methyl 2-(5-methylfuran-2-yl)benzoate

Physical Property Value Source
Melting Point Data Not Available N/A
Boiling Point Data Not Available N/A

Experimental Protocols

The following sections detail the standard procedures for determining the melting and boiling
points of a solid organic compound.

Melting Point Determination using the Capillary Method

This method is the most common technique for determining the melting point of a solid
crystalline substance.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

e Sample Preparation:
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o Ensure the sample of Methyl 2-(5-methylfuran-2-yl)benzoate is pure and completely dry.
Impurities can depress and broaden the melting point range.

o Place a small amount of the sample onto a clean, dry watch glass.

o Use a spatula to crush the sample into a fine powder using a mortar and pestle.

e Loading the Capillary Tube:

o Invert the open end of a capillary tube and press it into the powdered sample. A small
amount of the solid will be forced into the open end.

o Tap the sealed end of the capillary tube gently on a hard surface to cause the solid to fall
to the bottom. Alternatively, drop the capillary tube through a long glass tube to pack the
sample.

o The packed sample height should be approximately 2-3 mm.

e Measurement:
o Insert the capillary tube into the heating block of the melting point apparatus.
o Set the heating rate to a rapid setting to obtain an approximate melting point.
o Once a rough estimate is known, allow the apparatus to cool.

o Prepare a new sample and heat rapidly to about 15-20°C below the approximate melting
point.

o Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the
sample, heating block, and thermometer.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal melts (the end of the melting range).

o The recorded melting point should be reported as a range.
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Diagram 1: Workflow for Melting Point Determination

Click to download full resolution via product page

Workflow for determining the melting point of a solid sample.

Boiling Point Determination using the Micro-Capillary
Method (Thiele Tube)

This method is suitable for determining the boiling point of a small quantity of a liquid.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

e Thiele tube

e Micro-capillary tube (sealed at one end)

e Small test tube (e.g., Durham tube)

o Thermometer (calibrated)

e Rubber band or wire to attach the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

» High-boiling mineral oil

Procedure:

e Sample Preparation:
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o Add a few drops of the liquid sample of Methyl 2-(5-methylfuran-2-yl)benzoate into the
small test tube, to a depth of about 1-2 cm.

o Place the micro-capillary tube, with its sealed end up, into the test tube containing the
liquid.

e Apparatus Setup:

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Clamp the Thiele tube to a retort stand and fill it with mineral oil so that the side arm is
partially filled.

o Immerse the thermometer and the attached sample tube into the oil in the Thiele tube. The
top of the sample should be below the oil level.

¢ Measurement:

o Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure
uniform heating.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The liquid will then be drawn
into the capillary tube.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point of the sample.

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.
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Diagram 2: Workflow for Boiling Point Determination

Click to download full resolution via product page

Workflow for determining the boiling point of a liquid sample.

Logical Framework for Physicochemical
Characterization

For a novel or uncharacterized compound such as "Methyl 2-(5-methylfuran-2-yl)benzoate,"
the determination of its physical properties is a fundamental step in its overall characterization.
The following diagram illustrates the logical flow of this process.

Diagram 3: Logical Flow for Compound Characterization
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¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 2-(5-methylfuran-2-yl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071460#methyl-2-5-methylfuran-2-yl-benzoate-
physical-properties-melting-point-boiling-point]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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